Cas no 1248211-71-3 (1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene)
1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- AKOS011393399
- 1248211-71-3
- EN300-1133006
- 1-(2-bromo-1-ethoxyethyl)-4-methoxybenzene
- 1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene
-
- Inchi: 1S/C11H15BrO2/c1-3-14-11(8-12)9-4-6-10(13-2)7-5-9/h4-7,11H,3,8H2,1-2H3
- InChI Key: DNISTMGSSDXVKF-UHFFFAOYSA-N
- SMILES: BrCC(C1C=CC(=CC=1)OC)OCC
Computed Properties
- Exact Mass: 258.02554g/mol
- Monoisotopic Mass: 258.02554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 18.5Ų
1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1133006-0.05g |
1-(2-bromo-1-ethoxyethyl)-4-methoxybenzene |
1248211-71-3 | 95% | 0.05g |
$647.0 | 2023-10-26 | |
| Enamine | EN300-1133006-0.1g |
1-(2-bromo-1-ethoxyethyl)-4-methoxybenzene |
1248211-71-3 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1133006-0.25g |
1-(2-bromo-1-ethoxyethyl)-4-methoxybenzene |
1248211-71-3 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1133006-0.5g |
1-(2-bromo-1-ethoxyethyl)-4-methoxybenzene |
1248211-71-3 | 95% | 0.5g |
$739.0 | 2023-10-26 | |
| Enamine | EN300-1133006-1.0g |
1-(2-bromo-1-ethoxyethyl)-4-methoxybenzene |
1248211-71-3 | 1g |
$928.0 | 2023-06-09 | ||
| Enamine | EN300-1133006-2.5g |
1-(2-bromo-1-ethoxyethyl)-4-methoxybenzene |
1248211-71-3 | 95% | 2.5g |
$1509.0 | 2023-10-26 | |
| Enamine | EN300-1133006-5.0g |
1-(2-bromo-1-ethoxyethyl)-4-methoxybenzene |
1248211-71-3 | 5g |
$2692.0 | 2023-06-09 | ||
| Enamine | EN300-1133006-10.0g |
1-(2-bromo-1-ethoxyethyl)-4-methoxybenzene |
1248211-71-3 | 10g |
$3992.0 | 2023-06-09 | ||
| Enamine | EN300-1133006-1g |
1-(2-bromo-1-ethoxyethyl)-4-methoxybenzene |
1248211-71-3 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1133006-5g |
1-(2-bromo-1-ethoxyethyl)-4-methoxybenzene |
1248211-71-3 | 95% | 5g |
$2235.0 | 2023-10-26 |
1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene
Introduction to 1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene (CAS No. 1248211-71-3)
1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene, identified by its Chemical Abstracts Service (CAS) number 1248211-71-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic ether derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and methoxy substituents on a benzene ring, coupled with an ethoxyethyl side chain, endows the compound with distinct reactivity patterns that are exploited in medicinal chemistry and material science applications.
The molecular structure of 1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene consists of a benzene core substituted at the 4-position with a methoxy group (-OCH₃) and at the 2-position with a bromo group (-Br). The ethoxyethyl chain (-OCH₂CH₂-) extends from the 2-bromo position, creating a bifunctional handle for further chemical manipulation. This structural motif is particularly useful in drug discovery, where such intermediates serve as scaffolds for developing novel therapeutic agents.
In recent years, the pharmaceutical industry has shown increasing interest in aromatic ethers due to their versatility in medicinal chemistry. The methoxy group enhances lipophilicity and metabolic stability, while the bromo substituent allows for selective functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, including heterocyclic compounds that exhibit potent biological activity.
One of the most compelling applications of 1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene is in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their overactivity is often associated with pathological conditions. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The bromo and methoxy groups on 1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene provide excellent handles for linking pharmacophores that interact with kinase active sites.
Recent studies have highlighted the utility of this compound in developing small-molecule probes for biochemical assays. For instance, researchers have employed 1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene to create fluorescently labeled kinase inhibitors, which enable real-time monitoring of kinase activity in cellular systems. Such probes are invaluable tools for understanding disease mechanisms and screening potential drug candidates.
The ethoxyethyl side chain in 1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene also contributes to its biological relevance by modulating solubility and membrane permeability. This feature is particularly important for drug design, as poor solubility can limit oral bioavailability, while excessive lipophilicity may lead to off-target effects. By fine-tuning the length and composition of aliphatic chains, chemists can optimize pharmacokinetic profiles of candidate drugs.
In addition to its role in drug development, 1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene has found applications in materials science. Its ability to undergo selective functionalization makes it a suitable precursor for synthesizing polymers with tailored properties. For example, polymer chemists have used this compound to create block copolymers that exhibit stimuli-responsive behavior, which is useful in smart materials and nanotechnology.
The synthesis of 1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common synthetic route includes bromination followed by etherification to introduce the ethoxyethyl side chain. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and energy consumption.
From a regulatory perspective, 1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene is subject to standard chemical safety protocols due to its reactive nature. Proper handling procedures must be followed to ensure worker safety and environmental protection. However, it does not fall under any restricted categories such as hazardous materials or controlled substances, making it accessible for research purposes worldwide.
The future prospects of 1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene are promising, given its broad utility across multiple scientific disciplines. As drug discovery efforts continue to evolve toward more personalized medicine approaches, compounds like this will remain indispensable tools for molecular design. Moreover, advancements in green chemistry may further enhance its synthesis and application potential.
1248211-71-3 (1-(2-Bromo-1-ethoxyethyl)-4-methoxybenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)